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Compound of Interest

Compound Name: 2,3,5-Trichloropyridine

Cat. No.: B095902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2,3,5-trichloropyridine
in organic solvents. Due to a notable absence of comprehensive quantitative solubility data in

publicly available literature, this document focuses on providing a robust framework for the

experimental determination of these values. The guide includes the limited available solubility

data, a detailed experimental protocol based on established methodologies for similar

compounds, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The available quantitative solubility data for 2,3,5-trichloropyridine is sparse and primarily

focuses on complex solvent systems designed for specific formulation purposes. Qualitative

assessments indicate that it is soluble in methanol and slightly soluble in water.[1][2] A

summary of the available quantitative data is presented in Table 1.

Table 1: Quantitative Solubility of 2,3,5-Trichloropyridine in Selected Solvent Systems
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Solvent System Temperature (°C) Solubility Source

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

Not Specified
≥ 2.5 mg/mL (13.70

mM)
[3]

10% DMSO, 90%

Corn Oil
Not Specified

≥ 2.5 mg/mL (13.70

mM)
[3]

It is crucial for researchers to experimentally determine the solubility of 2,3,5-trichloropyridine
in common organic solvents relevant to their specific applications, as reliable data is not

currently published.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of a

solid organic compound like 2,3,5-trichloropyridine in an organic solvent. This protocol is

adapted from established methods for structurally similar halogenated aromatic compounds

and is based on the isothermal equilibrium (shake-flask) method.

Objective: To determine the saturation solubility of 2,3,5-trichloropyridine in a specific organic

solvent at a controlled temperature.

Materials:

2,3,5-Trichloropyridine (analytical standard, purity >99%)

Selected organic solvents (HPLC grade or equivalent)

Glass vials with screw caps

Thermostatically controlled shaker or incubator

Analytical balance (readable to ±0.1 mg)

Volumetric flasks and pipettes

Syringes and syringe filters (e.g., 0.22 µm PTFE)
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High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas

Chromatography (GC) system with a suitable detector.

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid 2,3,5-trichloropyridine to several glass vials. The

presence of excess solid is essential to ensure that equilibrium with a saturated solution is

achieved.

Accurately add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C or 37 °C).

Agitate the samples for a sufficient period to reach equilibrium. A typical duration is 24 to

72 hours. A preliminary study may be necessary to determine the optimal equilibration

time.

Sample Collection and Preparation:

After the equilibration period, cease agitation and allow the vials to stand undisturbed in

the constant temperature bath for at least 4 hours to permit the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved solid particles.

Dilute the filtered solution with the same organic solvent to a concentration that falls within

the linear range of the analytical method.

Analysis:
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Prepare a series of standard solutions of 2,3,5-trichloropyridine of known concentrations

in the solvent of interest.

Analyze the standard solutions using a validated HPLC or GC method to construct a

calibration curve.

Analyze the diluted sample solution.

Determine the concentration of 2,3,5-trichloropyridine in the diluted sample from the

calibration curve.

Calculation of Solubility:

Calculate the original concentration of the saturated solution, taking into account the

dilution factor.

Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of 2,3,5-
trichloropyridine solubility.
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Caption: Experimental workflow for determining the solubility of 2,3,5-trichloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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